Cas no 2580095-05-0 (rac-(1R,3S,5R)-6-azabicyclo3.2.1octan-3-amine)

• Product Name: rac-(1R,3S,5R)-6-azabicyclo3.2.1octan-3-amine
• CAS No: 2580095-05-0
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5656641
• PubChem ID: 165889369
• Update Time: 2025-06-08

rac-(1R,3S,5R)-6-azabicyclo3.2.1octan-3-amine Chemical and Physical Properties

Names and Identifiers

• (1S,3R,5S)-6-Azabicyclo[3.2.1]octan-3-amine
• EN300-27718864
• rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine
• 2580095-05-0
• rac-(1R,3S,5R)-6-azabicyclo3.2.1octan-3-amine

• Inchi： 1S/C7H14N2/c8-6-1-5-2-7(3-6)9-4-5/h5-7,9H,1-4,8H2/t5-,6+,7-/m0/s1
• InChI Key： XIQRLHSCQPTITP-XVMARJQXSA-N
• SMILES： N1C[C@H]2C[C@H](C[C@@H]1C2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 193.0±8.0 °C(Predicted)
• pka: 11.00±0.40(Predicted)

Additional information on rac-(1R,3S,5R)-6-azabicyclo3.2.1octan-3-amine

rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine (CAS No. 2580095-05-0): An Overview of a Promising Compound in Medicinal Chemistry

rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine (CAS No. 2580095-05-0) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azabicyclic amines, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine is characterized by its bicyclic framework with an azabicyclo[3.2.1]octane core and an amino group at the C-3 position. This structure provides a unique combination of rigidity and conformational flexibility, which can be advantageous in drug design and optimization. The presence of the amino group allows for various functionalization possibilities, making it a versatile scaffold for medicinal chemists.

The synthesis of rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine has been the subject of several studies aimed at developing efficient and scalable methods. One notable approach involves the use of transition-metal-catalyzed reactions to construct the azabicyclic core followed by selective functionalization to introduce the amino group. Recent advancements in asymmetric synthesis have also led to the development of enantioselective routes to produce enantiomerically pure forms of this compound, which can be crucial for optimizing pharmacological properties.

In terms of biological properties, rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic applications. Specifically, this compound has been found to exhibit activity at serotonin receptors (5-HT receptors), making it a potential candidate for the treatment of neuropsychiatric disorders such as depression and anxiety.

Recent research has also explored the pharmacological profile of rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine. In vitro studies have shown that it can selectively bind to specific subtypes of 5-HT receptors with high affinity and selectivity. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. Additionally, preliminary in vivo studies have indicated that this compound can cross the blood-brain barrier efficiently, further supporting its potential as a central nervous system (CNS) drug candidate.

The clinical potential of rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine is currently being evaluated in preclinical studies to assess its safety and efficacy. Early results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings suggest that it may be suitable for further development as a novel therapeutic agent.

Beyond its potential as a drug candidate, rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine has also found applications in chemical biology research as a tool compound for probing receptor function and signaling pathways. Its unique structural features make it an excellent scaffold for designing probes that can selectively modulate specific receptor subtypes or signaling pathways.

In conclusion, rac-(1R,3S,5R)-6-azabicyclo[3.2.1]octan-3-amine (CAS No. 2580095-05-0) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, versatile synthetic routes, favorable biological properties, and promising clinical prospects make it an exciting area of ongoing research and development.